Cas no 344279-69-2 (2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1-(2-methyl-2-propenyl)-1H-1,3-benzimidazole)

• Product Name: 2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1-(2-methyl-2-propenyl)-1H-1,3-benzimidazole
• CAS No: 344279-69-2
• MF: C₁₈H₁₈ClN₃
• MW: 311.808622837067
• CID: 6786635
• PubChem ID: 1483863
• Update Time: 2025-06-13

2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1-(2-methyl-2-propenyl)-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• AKOS005098574
• 2-(2-chloropyridin-3-yl)-5,6-dimethyl-1-(2-methylprop-2-en-1-yl)-1,3-benzodiazole
• 2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1-(2-methyl-2-propenyl)-1H-1,3-benzimidazole
• 2-(2-chloropyridin-3-yl)-5,6-dimethyl-1-(2-methylprop-2-en-1-yl)-1H-1,3-benzodiazole
• 344279-69-2
• 7J-355S
• 2-(2-chloropyridin-3-yl)-5,6-dimethyl-1-(2-methylprop-2-enyl)benzimidazole

• Inchi： 1S/C18H18ClN3/c1-11(2)10-22-16-9-13(4)12(3)8-15(16)21-18(22)14-6-5-7-20-17(14)19/h5-9H,1,10H2,2-4H3
• InChI Key： ZBNMIARLOMZRNQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1=NC2C=C(C)C(C)=CC=2N1CC(=C)C

Computed Properties

• Exact Mass: 311.1189253g/mol
• Monoisotopic Mass: 311.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1-(2-methyl-2-propenyl)-1H-1,3-benzimidazole

Comprehensive Overview of 2-(2-Chloro-3-pyridinyl)-5,6-dimethyl-1-(2-methyl-2-propenyl)-1H-1,3-benzimidazole (CAS No. 344279-69-2)

The compound 2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1-(2-methyl-2-propenyl)-1H-1,3-benzimidazole (CAS No. 344279-69-2) is a specialized benzimidazole derivative with significant potential in agrochemical and pharmaceutical research. Its unique molecular structure, featuring a chloropyridine moiety and a propenyl-substituted benzimidazole core, has garnered attention for its versatile applications. This article delves into its properties, synthesis, and relevance in contemporary scientific discussions, addressing common queries such as "benzimidazole derivatives in crop protection" and "chloropyridine-based compounds in drug discovery."

Chemically, 2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole exhibits a molecular weight of 311.8 g/mol and a purity typically exceeding 98%. Its heterocyclic framework is characterized by a chlorine-substituted pyridine ring linked to a dimethylbenzimidazole unit, enhancing its stability and reactivity. Researchers often highlight its role in pesticide formulations, particularly as a precursor for neonicotinoid alternatives, aligning with the growing demand for eco-friendly agrochemicals. Recent studies also explore its potential as a kinase inhibitor scaffold in oncology, addressing searches like "benzimidazole anticancer agents."

The synthesis of CAS 344279-69-2 involves multi-step organic reactions, including condensation and alkylation processes. A common route starts with 2-chloro-3-aminopyridine, which undergoes cyclization with 4,5-dimethyl-1,2-phenylenediamine to form the benzimidazole core. Subsequent allylation introduces the 2-methyl-2-propenyl side chain, optimizing lipophilicity for target interactions. This methodology is frequently cited in patents related to crop protection chemicals, reflecting industry interest in scalable production.

In agrochemical contexts, 2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole is investigated for its insecticidal activity against pests like aphids and whiteflies. Its mode of action, potentially involving nicotinic acetylcholine receptor disruption, positions it as a candidate for integrated pest management (IPM) systems. This aligns with trending searches such as "sustainable pest control solutions" and "low-toxicity insecticides." Notably, its selective toxicity minimizes non-target organism effects, a critical factor in regulatory approvals.

Beyond agriculture, pharmaceutical researchers are exploring CAS 344279-69-2 for medicinal chemistry applications. Its benzimidazole scaffold is a privileged structure in drug design, known for modulating enzyme targets like tyrosine kinases and G-protein-coupled receptors (GPCRs). Computational studies suggest its utility in structure-activity relationship (SAR) analyses, particularly for anti-inflammatory and antiviral leads. These findings respond to queries like "benzimidazole-based drug development" and "small molecule therapeutics."

Environmental and safety profiles of 344279-69-2 are rigorously evaluated. While not classified as hazardous under current guidelines, its biodegradability and ecotoxicology data are essential for commercial adoption. Recent advancements in green chemistry aim to reduce synthetic byproducts, addressing concerns about "chemical manufacturing sustainability." Analytical techniques like HPLC-MS and NMR ensure batch consistency, crucial for industrial applications.

In conclusion, 2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1-(2-methyl-2-propenyl)-1H-1,3-benzimidazole represents a multifaceted compound bridging agrochemical innovation and pharmaceutical research. Its structural features and functional versatility make it a subject of ongoing investigation, resonating with search trends like "next-generation crop chemicals" and "heterocyclic compounds in medicine." As scientific understanding evolves, this compound may unlock novel solutions for global challenges in food security and healthcare.